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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460 Get Quote

An In-depth Technical Guide to 4-Amino-5-bromonicotinic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-5-bromonicotinic acid is a heterocyclic aromatic compound that serves as a

valuable building block in various scientific fields.[1] Its chemical structure, featuring a pyridine

ring substituted with amino, bromo, and carboxylic acid functional groups, makes it a versatile

intermediate for organic synthesis.[1] This compound is particularly noted for its applications in

medicinal chemistry for the synthesis of pharmaceuticals and other biologically active

molecules.[1][2] The presence of multiple reactive sites allows for diverse derivatization,

enabling the creation of complex molecular structures.[1] This guide provides a comprehensive

overview of its chemical properties, synthesis, and applications for professionals in research

and drug development.

Physicochemical and Computational Data
A summary of the key quantitative data for 4-Amino-5-bromonicotinic acid is presented

below. This information is crucial for its application in experimental settings and computational

modeling.
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Property Value Reference

IUPAC Name
4-amino-5-bromopyridine-3-

carboxylic acid
[1]

CAS Number 52834-08-9 [1][2][3]

Molecular Formula C₆H₅BrN₂O₂ [1][3][4][5]

Molecular Weight 217.02 g/mol [1][3][4][5]

Physical Form Solid

Purity Typically >95%

Storage Temperature Room Temperature / Ambient [3][4]

Topological Polar Surface Area

(TPSA)
76.21 Å² [4]

LogP 1.1245 [4]

Hydrogen Bond Acceptors 3 [4]

Hydrogen Bond Donors 2 [4]

Rotatable Bonds 1 [4]

Synthesis and Characterization
4-Amino-5-bromonicotinic acid can be synthesized through several routes. A common

method involves the direct bromination of a nicotinic acid precursor.[1] For instance, the

synthesis can be achieved via the bromination of 4-aminopyridine followed by a carboxylation

step.[1] An alternative approach is the bromination of nicotinic acid, followed by amination.[1]

Representative Experimental Protocol: Synthesis via
Bromination
This protocol is a representative example based on established methods for brominating

nicotinic acid derivatives.

Objective: To synthesize 4-Amino-5-bromonicotinic acid via direct bromination.
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Materials:

Nicotinic acid

Thionyl chloride

Bromine

Iron powder (catalyst)

4N Potassium hydroxide or Sodium hydroxide solution

Ethanol (for recrystallization)

Ice

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, combine nicotinic acid (1.0 eq), thionyl chloride (approx. 2.4 eq), and a catalytic

amount of iron powder (e.g., 2-5% of the weight of nicotinic acid).[6]

Addition of Bromine: Heat the mixture to approximately 70°C with stirring. Add bromine

(approx. 1.9 eq) dropwise over a period of 2 hours.[6]

Reflux: After the addition is complete, reflux the reaction mixture with continuous stirring for 6

hours.[6]

Work-up: After reflux, allow the mixture to cool to room temperature. Carefully distill off the

excess bromine and thionyl chloride under reduced pressure.[6]

Precipitation: Cool the residue in an ice bath. Slowly add a pre-cooled 4N potassium

hydroxide solution with stirring until the pH of the mixture reaches approximately 3.[6] A

precipitate of the crude product should form.

Isolation and Purification: Filter the precipitate using a Buchner funnel and wash it with ice-

cold water.[6] Recrystallize the crude product from ethanol to obtain purified 5-bromonicotinic

acid.[6]
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Amination: The resulting 5-bromonicotinic acid would then undergo an amination step to

introduce the amino group at the 4-position, yielding the final product.

Characterization: The final product should be characterized using standard analytical

techniques to confirm its identity and purity. These methods include:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.[1][3]

Mass Spectrometry (MS): To confirm the molecular weight.[1][3]

High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

[3]
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Caption: Workflow for the synthesis of 4-Amino-5-bromonicotinic acid.
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Applications in Research and Drug Development
4-Amino-5-bromonicotinic acid's primary value lies in its role as a versatile chemical

intermediate.[1][2] Its functional groups serve as handles for a variety of chemical

transformations, making it a key component in the synthesis of more complex molecules.[1]

Pharmaceutical Synthesis: It is a key building block in the synthesis of various drug

candidates, particularly those targeting neurological disorders.[1] The structurally related 5-

bromonicotinic acid is a crucial intermediate in the synthesis of established drugs like

Nicergoline, which is used for vascular disorders.[7][8] This highlights the potential of its

derivatives in pharmacophore development.

Enzyme Inhibitor Development: Derivatives of 4-Amino-5-bromonicotinic acid have shown

potential as inhibitors for various enzymatic pathways.[1] For example, related

bromonicotinic acid scaffolds are used in designing potent Poly(ADP-ribose) Polymerase

(PARP) inhibitors and kinase inhibitors, which are major classes of targeted cancer

therapies.[8]

Organic Synthesis: The compound is widely used as a building block in organic chemistry.[1]

The bromine atom is particularly suitable for participating in palladium-catalyzed cross-

coupling reactions, such as the Suzuki coupling, which is a powerful method for forming

carbon-carbon bonds and constructing complex molecular architectures.[7][9]

Material Science: Researchers are exploring derivatives of this compound for the

development of novel functional materials.[1] Specifically, its structure is of interest for

creating coordination compounds with lanthanide ions, which may exhibit useful luminescent

and magnetic properties.[1]

Biological Activity
While research into the specific biological activities of 4-Amino-5-bromonicotinic acid itself is

ongoing, preliminary studies and its structural similarity to nicotinic acid (Vitamin B3) suggest

potential bioactivity. Some reports indicate it may possess anti-inflammatory and antimicrobial

properties.[1] Its primary role, however, is as a scaffold to be modified and incorporated into

larger molecules designed to interact with specific biological targets.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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